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Compound of Interest

Compound Name: N-Butoxyacetamide

Cat. No.: B15428253

Disclaimer: The following guide pertains to N-Butylacetamide (CAS No. 1119-49-9). Information
regarding a compound specifically named "N-Butoxyacetamide" is not readily available in
public safety literature. It is assumed that the intended compound of interest is N-
Butylacetamide. This document is intended for researchers, scientists, and drug development
professionals and summarizes publicly available safety data. It is not a substitute for a
comprehensive Safety Data Sheet (SDS) provided by a supplier.

This technical guide provides a detailed overview of the safety and handling precautions for N-
Butylacetamide, based on available safety data sheets and chemical databases. The
information is presented to facilitate safe laboratory practices and risk assessment.

Chemical and Physical Properties

A summary of the key physical and chemical properties of N-Butylacetamide is presented in the
table below. These properties are essential for understanding the substance's behavior under
various laboratory conditions.
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Property Value Source(s)
Molecular Formula CeH13NO [1112]
Molecular Weight 115.17 g/mol [1]
Clear colorless liquid or solid
Appearance ) [3114]
crystalline
Boiling Point 228-229 °C at 760 Torr [31[5]

117 °C at 9 mmHg

[6]

112-114 °C (Note: Significant

Melting Point discrepancies exist in reported [3]
melting points)

Density 0.8994 g/cm?3 at 20 °C [31[5]

0.902 g/mL [7]

Flash Point 1145°C [2][3]

Water Solubility

8839 mg/L at 25 °C

(estimated)

[3]

Vapor Pressure

0.0712 mmHg at 25 °C

[2]

Refractive Index

1.439-1.441

[2](3]

Substance Identification

Accurate identification of a chemical substance is the foundation of laboratory safety.
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Identifier Value Source(s)
CAS Number 1119-49-9 [1]
EC Number 214-280-9 [3]

InChl=1S/C6H13NO/c1-3-4-5-
InChl [1][5]
7-6(2)8/h3-5H2,1-2H3,(H,7,8)

GYLDXXLIMRTVSS-
InChiKey [1][5]
UHFFFAOYSA-N

SMILES CCCCNC(C)=0 [6]18]

Acetamide, N-butyl-;
Synonyms ] [11[31[5]
Butylacetamide; NSC 27204

Hazard Identification and Toxicology

The toxicological properties of N-Butylacetamide have not been fully investigated.[2] Some
sources indicate that it may cause eye, skin, and respiratory tract irritation.[2] However, other
safety data sheets state that based on available data, the classification criteria for hazards are
not met.[4] Due to the limited toxicological data, it is prudent to handle this chemical with care,
assuming it may be harmful.

Note on Experimental Protocols: Detailed methodologies for the toxicological and physical-
chemical property experiments are not available in standard safety data sheets. This
information would be found in primary research literature, which is not readily available for this
compound.

Signaling Pathways: Information regarding the signaling pathways or mechanisms of toxicity for
N-Butylacetamide is not available in the reviewed sources. A thorough toxicological
investigation would be required to elucidate this information.

Handling and Storage Precautions

Proper handling and storage are critical to minimizing exposure and ensuring laboratory safety.

Handling:
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e Wash hands thoroughly after handling.[2]

e Use with adequate ventilation.[2]

e Avoid contact with eyes, skin, and clothing.[2]

» Avoid ingestion and inhalation.[2]

o Keep container tightly closed when not in use.[2]

» Avoid formation of dust and aerosols.[9]

Storage:

e Store in a cool, dry, well-ventilated area.[2]

o Keep container tightly closed.[4]

o Store away from incompatible materials, such as strong oxidizing agents.[2][10]
Personal Protective Equipment (PPE)

The following personal protective equipment should be used when handling N-Butylacetamide:
» Eye/Face Protection: Wear safety glasses with side-shields or goggles.[4][11]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[4]
[11] Long-sleeved clothing is recommended.[4]

¢ Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection may not be required.[4][10] If dust or aerosols are generated, use a NIOSH/MSHA
or European Standard EN 136 approved respirator.[4]

First-Aid Measures

In case of exposure, follow these first-aid measures:

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[4][12]
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» Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Get medical
attention if symptoms occur.[4][12]

« Inhalation: Remove to fresh air. Get medical attention immediately if symptoms occur.[4][12]
If not breathing, give artificial respiration. If breathing is difficult, give oxygen.[2]

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical
attention if symptoms occur.[4][12] Do not induce vomiting unless directed to do so by
medical personnel.[2]

Accidental Release Measures

In the event of a spill:

e Ensure adequate ventilation.[13]

o Use personal protective equipment as required.[13]

e Avoid dust formation.[13]

e Sweep up and shovel into suitable containers for disposal.[10][13]
o Prevent further leakage or spillage if safe to do so.[11]

e Do not let the product enter drains.[9]

Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of N-Butylacetamide in
a laboratory setting.
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Caption: Safe Handling Workflow for N-Butylacetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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